Cas no 1936207-13-4 (1lambda6-thia-6-azaspiro3.5nonane-1,1-dione)

• Product Name: 1lambda6-thia-6-azaspiro3.5nonane-1,1-dione
• CAS No: 1936207-13-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD29042896
• CID: 5686546
• PubChem ID: 131125258
• Update Time: 2025-06-26

1lambda6-thia-6-azaspiro3.5nonane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1936207-13-4
• EN300-21631021
• 1-thia-6-azaspiro[3.5]nonane1,1-dioxide
• 1-thia-6-azaspiro[3.5]nonane 1,1-dioxide
• 1lambda6-thia-6-azaspiro[3.5]nonane-1,1-dione
• 1-thia-6-azaspiro[3.5]nonane 1,1-dioxide hydrochloride
• 1-Thia-6-azaspiro[3.5]nonane, 1,1-dioxide
• 1lambda6-thia-6-azaspiro3.5nonane-1,1-dione

• MDL： MFCD29042896
• Inchi： 1S/C7H13NO2S/c9-11(10)5-3-7(11)2-1-4-8-6-7/h8H,1-6H2
• InChI Key： OUTALODBBAVTLL-UHFFFAOYSA-N
• SMILES： S1(CCC21CNCCC2)(=O)=O

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 382.9±25.0 °C(Predicted)
• pka: 9.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1lambda6-thia-6-azaspiro3.5nonane-1,1-dione

Introduction to 1λ6-thia-6-azaspiro3.5nonane-1,1-dione (CAS No. 1936207-13-4)

1λ6-thia-6-azaspiro3.5nonane-1,1-dione, identified by its CAS number 1936207-13-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirocyclic thiazine derivative class, characterized by a spiro connection between a six-membered thiazine ring and a five-membered azaspiro system. The presence of both sulfur and nitrogen atoms in its core structure imparts distinctive electronic and steric properties, making it a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 1λ6-thia-6-azaspiro3.5nonane-1,1-dione consists of a spiro center linking a thiazine ring (C₅H₄NS) with a nonane moiety (C₉H₁₈O₂), featuring two ketone groups at the 1,1 positions. This arrangement creates a rigid, three-dimensional conformation that may enhance binding affinity to biological targets. The compound’s stereochemistry, particularly the configuration around the spiro carbon, is critical for its pharmacological properties and warrants further investigation.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in drug discovery due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The thia-azaspiro core of 1λ6-thia-6-azaspiro3.5nonane-1,1-dione has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may possess inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders.

One of the most compelling aspects of 1λ6-thia-6-azaspiro3.5nonane-1,1-dione is its versatility as a chemical scaffold. Medicinal chemists have leveraged this structure to design derivatives with enhanced potency and selectivity. For instance, modifications at the sulfur or nitrogen positions can fine-tune electronic properties, while substitutions on the nonane chain can adjust steric hindrance. Such structural diversification is crucial for optimizing drug-like properties, such as solubility, metabolic stability, and cell membrane permeability.

Recent advances in computational chemistry have facilitated the rapid screening of analogs derived from 1λ6-thia-6-azaspiro3.5nonane-1,1-dione, enabling researchers to predict binding affinities and identify lead compounds with high accuracy. Machine learning models trained on large datasets of bioactive molecules have been particularly effective in identifying promising candidates for further experimental validation. This interdisciplinary approach combines synthetic chemistry expertise with computational power to accelerate drug discovery pipelines.

The synthesis of 1λ6-thia-6-azaspiro3.5nonane-1,1-dione presents unique challenges due to its complex architecture. Multi-step synthetic routes typically involve cyclization reactions to form the spiro core, followed by functional group manipulations to introduce the requisite ketone groups and other substituents. Advances in catalytic methods have improved yields and reduced reaction times, making it feasible to produce this compound on a larger scale for preclinical studies.

Biological evaluation of 1λ6-thia-6-azaspiro3.5nonane-1,1-dione has revealed intriguing pharmacological profiles in vitro. Initial assays have demonstrated activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, preliminary cell-based assays suggest potential effects on signaling pathways involved in cell proliferation and differentiation. These findings underscore the therapeutic promise of this scaffold for conditions ranging from arthritis to cancer.

The role of stereochemistry in determining biological activity cannot be overstated when discussing spirocyclic compounds like 1λ6-thia-6-azaspiro3.5nonane-1,1-dione. Enantiomeric or diastereomeric analogs can exhibit vastly different pharmacological effects due to differences in binding interactions with biological targets. Chiral resolution techniques and asymmetric synthesis methods are therefore essential for developing enantiomerically pure derivatives with optimized efficacy and minimal side effects.

In conclusion, 1λ6-thia-6-azaspiro3.5nonane-1,1-dione (CAS No. 1936207-13-4) represents a structurally intriguing compound with significant potential in medicinal chemistry research. Its unique spirocyclic framework combined with bioactive properties makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic scaffolds like this one, compounds such as thia azaspiro nonanes are likely to play an increasingly important role in addressing unmet medical needs.